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Compound of Interest

Compound Name: 2-Methyldiphenylmethane

Cat. No.: B1215975

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-methyldiphenylmethane,
also known as benzyltoluene, as a high-performance component in heat transfer fluids. This
document details its key thermophysical properties, thermal stability, and provides standardized
protocols for its characterization, making it a valuable resource for system design, fluid
selection, and experimental validation in various research and development applications,
including the pharmaceutical and drug development sectors.

Introduction

2-Methyldiphenylmethane is a synthetic aromatic hydrocarbon that serves as a primary
component in various commercial heat transfer fluids. Its excellent thermal stability, wide
operating temperature range, and favorable heat transfer characteristics make it a suitable
candidate for applications requiring precise and uniform temperature control. These
applications are prevalent in chemical synthesis, pilot plants, and various stages of drug
development where consistent temperature management is critical for product quality and
process safety.

Physicochemical and Thermophysical Properties

The following tables summarize the key physical and thermal properties of 2-
methyldiphenylmethane (benzyltoluene). The data presented is a compilation from various
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sources, including technical data sheets of commercial heat transfer fluids and scientific

literature. It is important to note that commercial benzyltoluene is often a mixture of isomers.

Table 1: General Physicochemical Properties of 2-Methyldiphenylmethane

Property

Value

Reference

Chemical Name

2-Methyldiphenylmethane (and

isomers)

Benzyltoluene, o-

Synonyms [1]
Benzyltoluene
CAS Number 713-36-0 (for 2-isomer) [1]
Molecular Formula CisHa1a [1]
Molecular Weight 182.26 g/mol [1]
Clear, colorless to light yellow
Appearance -
liquid
Boiling Range (@ 1013 hPa) 283 -287 °C

Melting Range (@ 1013 hPa)

-79.91t0-71.5°C

Flash Point 129 °C
Auto-ignition Temperature 440 °C
Density @ 20°C 0.995 g/cm?3

Table 2: Thermophysical Properties of Benzyltoluene as a Heat Transfer Fluid
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. Kinematic Specific Heat Thermal

Temperature Density . . . .

Viscosity Capacity Conductivity
(°C) (g/lcm?)

(mm?/s) (J/g-K) (Wim-K)
20 0.995 4.03 - -
25 - - - 0.134
40 - 2.56 - -
50 - - - 0.131

Note: The data in Table 2 is compiled from multiple sources and represents typical values for
commercial benzyltoluene-based heat transfer fluids. Specific properties may vary between
different commercial products.

Thermal Stability and Operational Range

Benzyltoluene-based heat transfer fluids are known for their excellent thermal stability, allowing
for operation at high temperatures without significant degradation. The typical operating range
for these fluids is from -30°C up to 350°C in liquid phase systems. The maximum film
temperature is generally around 380°C. Exceeding these temperatures can lead to the
formation of degradation products, which can affect the fluid's performance and the overall
system's efficiency and lifespan.

Experimental Protocols

Accurate characterization of heat transfer fluids is crucial for system design and performance
evaluation. The following are standardized protocols for measuring key thermophysical
properties of 2-methyldiphenylmethane.

Kinematic Viscosity Measurement

Protocol: ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and
Opaque Liquids.[2][3][4]

Objective: To determine the kinematic viscosity of 2-methyldiphenylmethane at various
temperatures.
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Apparatus:

Calibrated glass capillary viscometer (e.g., Ubbelohde type)

Constant temperature bath with a precision of £0.02°C

Stopwatch with a resolution of 0.1 seconds

Thermometer with appropriate range and accuracy

Procedure:

Select a viscometer with a capillary size appropriate for the expected viscosity of the sample.

Filter the sample of 2-methyldiphenylmethane through a fine-mesh screen to remove any
particulate matter.

Charge the viscometer with the sample in accordance with the instrument's instructions.

Place the charged viscometer in the constant temperature bath, ensuring it is vertically
aligned.

Allow the sample to reach thermal equilibrium with the bath (typically 30 minutes).

Using suction, draw the liquid level up through the timing marks into the upper bulb of the
viscometer.

Release the suction and allow the liquid to flow back down under gravity.

Start the stopwatch as the meniscus of the liquid passes the first timing mark and stop it as it
passes the second timing mark.

Repeat the measurement at least three times and calculate the average flow time.

Calculate the kinematic viscosity (v) in mma2/s (or centistokes, cSt) using the following
equation: v = C * t where:

o C is the calibration constant of the viscometer (in mma2/s2).
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o tis the average flow time (in seconds).

Specific Heat Capacity Measurement

Protocol: ASTM E1269 - Standard Test Method for Determining Specific Heat Capacity by
Differential Scanning Calorimetry (DSC).[5][6][7]

Objective: To determine the specific heat capacity of 2-methyldiphenylmethane as a function

of temperature.

Apparatus:

Differential Scanning Calorimeter (DSC)
Hermetically sealed aluminum pans and lids
A certified reference material with known specific heat capacity (e.g., sapphire)

Microbalance with a precision of £0.01 mg

Procedure:

Calibration: Calibrate the DSC for temperature and heat flow using appropriate standards as
per the manufacturer's instructions.

Baseline Correction: Perform a run with empty, hermetically sealed pans to obtain a baseline
heat flow curve.

Reference Material Run: Accurately weigh a sapphire disc (reference material) and place it in
a hermetically sealed pan. Perform a DSC scan over the desired temperature range at a
controlled heating rate (e.g., 10 or 20 °C/min).

Sample Run: Accurately weigh a sample of 2-methyldiphenylmethane into a hermetically
sealed pan. Perform a DSC scan under the exact same conditions as the reference material
run.

Calculation: The specific heat capacity (Cp) of the sample is calculated by comparing the
heat flow signals of the sample, the reference material, and the empty pan baseline at a
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given temperature. The calculation is typically performed by the DSC software using the
following principle: Cp_sample = (Ag_sample / m_sample) * (m_ref / Aq_ref) * Cp_ref where:

o Aqis the heat flow difference from the baseline.
o mis the mass.

o Cp_refis the known specific heat capacity of the reference material.

Thermal Conductivity Measurement

Protocol: Based on the Transient Hot-Wire Method (similar to ASTM D2717).[2][3][8][9]

Objective: To determine the thermal conductivity of 2-methyldiphenylmethane at various
temperatures.

Apparatus:

Transient hot-wire thermal conductivity instrument

Test cell suitable for liquid samples

Constant temperature bath or environmental chamber

Data acquisition system
Procedure:
o Calibrate the instrument using a standard reference fluid with a known thermal conductivity.

« Fill the test cell with the 2-methyldiphenylmethane sample, ensuring no air bubbles are
present.

o Place the test cell in the constant temperature bath and allow it to reach thermal equilibrium.

« Initiate the measurement. A short pulse of electrical current is passed through a thin platinum
wire immersed in the liquid.

e The instrument records the temperature rise of the wire as a function of time.
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e The thermal conductivity (A) is calculated from the slope of the linear portion of the
temperature rise versus the logarithm of time plot. The instrument's software typically
performs this calculation based on the principles of transient heat conduction from a line
source.

* Repeat the measurement at different temperatures to obtain the thermal conductivity as a
function of temperature.

Visualizations

The following diagrams illustrate the logical relationships and workflows described in these
application notes.
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Caption: Relationship between properties, application, and characterization.
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Caption: Workflow for determining thermophysical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols: 2-
Methyldiphenylmethane in Heat Transfer Fluids]. BenchChem, [2026]. [Online PDF].
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a-component-in-heat-transfer-fluids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1215975?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4686891.htm
https://store.astm.org/d2717-95.html
https://www.laboratuar.com/en/testler/astm-testleri/astm-d2717-sivilarin-termal-iletkenligi-icin-standart-test-yontemi/
https://standards.iteh.ai/catalog/standards/astm/35110650-a193-4ade-93bd-f659e93dcd94/astm-d2717-95
https://standards.iteh.ai/catalog/standards/astm/7bcb0fb7-7072-44a7-9f3e-4bf82fe166f5/astm-d2717-95-2005
https://standards.iteh.ai/catalog/standards/astm/7511a2bb-867f-4487-8318-6c5cf370320b/astm-d2717-95-2000
https://pubs.acs.org/doi/abs/10.1021/acs.jced.0c00613
https://thermtest.com/transient-hot-wire-method
https://www.mdpi.com/2076-3417/12/1/329
https://www.benchchem.com/product/b1215975#2-methyldiphenylmethane-as-a-component-in-heat-transfer-fluids
https://www.benchchem.com/product/b1215975#2-methyldiphenylmethane-as-a-component-in-heat-transfer-fluids
https://www.benchchem.com/product/b1215975#2-methyldiphenylmethane-as-a-component-in-heat-transfer-fluids
https://www.benchchem.com/product/b1215975#2-methyldiphenylmethane-as-a-component-in-heat-transfer-fluids
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1215975?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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